MK204
MK204
MK204 is an AKR1B10 inhibitor. MK204 can make a strong halogen bond with the protein. AKR1B10 has evolved as a tumor marker and promising antineoplastic target. It shares high structural similarity with the diabetes target enzyme aldose reductase (AR).
Brand Name:
Vulcanchem
CAS No.:
1959605-73-2
VCID:
VC0535623
InChI:
InChI=1S/C16H9Br5ClNO4/c17-11-8(12(18)14(20)15(21)13(11)19)4-23-16(26)7-2-1-6(22)3-9(7)27-5-10(24)25/h1-3H,4-5H2,(H,23,26)(H,24,25)
SMILES:
O=C(O)COC1=CC(Cl)=CC=C1C(NCC2=C(Br)C(Br)=C(Br)C(Br)=C2Br)=O
Molecular Formula:
C16H9Br5ClNO4
Molecular Weight:
714.22
MK204
CAS No.: 1959605-73-2
Inhibitors
VCID: VC0535623
Molecular Formula: C16H9Br5ClNO4
Molecular Weight: 714.22
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1959605-73-2 |
|---|---|
| Product Name | MK204 |
| Molecular Formula | C16H9Br5ClNO4 |
| Molecular Weight | 714.22 |
| IUPAC Name | 2-[5-Chloro-2-[[[(2,3,4,5,6-pentabromophenyl)methyl]amino]carbonyl]phenoxy]-acetic acid |
| Standard InChI | InChI=1S/C16H9Br5ClNO4/c17-11-8(12(18)14(20)15(21)13(11)19)4-23-16(26)7-2-1-6(22)3-9(7)27-5-10(24)25/h1-3H,4-5H2,(H,23,26)(H,24,25) |
| Standard InChIKey | QYSFXUVFRUYJCZ-UHFFFAOYSA-N |
| SMILES | O=C(O)COC1=CC(Cl)=CC=C1C(NCC2=C(Br)C(Br)=C(Br)C(Br)=C2Br)=O |
| Appearance | Solid powder |
| Description | MK204 is an AKR1B10 inhibitor. MK204 can make a strong halogen bond with the protein. AKR1B10 has evolved as a tumor marker and promising antineoplastic target. It shares high structural similarity with the diabetes target enzyme aldose reductase (AR). |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | MK204; MK 204; MK-204 |
| Reference | 1: Cousido-Siah A, Ruiz FX, Fanfrlík J, Giménez-Dejoz J, Mitschler A, Kamlar M, Veselý J, Ajani H, Parés X, Farrés J, Hobza P, Podjarny AD. IDD388 Polyhalogenated Derivatives as Probes for an Improved Structure-Based Selectivity of AKR1B10 Inhibitors. ACS Chem Biol. 2016 Oct 21;11(10):2693-2705. Epub 2016 Aug 5. PubMed PMID: 27359042. |
| Last Modified | Aug 20 2021 |
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